molecular formula C11H10BrN3O4 B14734068 5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid CAS No. 6971-61-5

5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid

Cat. No.: B14734068
CAS No.: 6971-61-5
M. Wt: 328.12 g/mol
InChI Key: MFGLWWZHNYVWRT-UHFFFAOYSA-N
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Description

5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid is a complex organic compound with the molecular formula C11H10BrN3O4 and a molecular weight of 328.1188 g/mol . This compound is characterized by the presence of a bromine atom, a phenylamino group, and a hexahydropyrimidine ring, making it a unique and versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid typically involves multi-step organic reactionsThe reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This includes the use of continuous flow reactors, automated synthesis equipment, and advanced purification techniques to ensure high-quality production.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2,6-dioxo-5-(phenylamino)hexahydropyrimidine-4-carboxylic acid undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these

Properties

CAS No.

6971-61-5

Molecular Formula

C11H10BrN3O4

Molecular Weight

328.12 g/mol

IUPAC Name

5-anilino-5-bromo-2,6-dioxo-1,3-diazinane-4-carboxylic acid

InChI

InChI=1S/C11H10BrN3O4/c12-11(15-6-4-2-1-3-5-6)7(8(16)17)13-10(19)14-9(11)18/h1-5,7,15H,(H,16,17)(H2,13,14,18,19)

InChI Key

MFGLWWZHNYVWRT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC2(C(NC(=O)NC2=O)C(=O)O)Br

Origin of Product

United States

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